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This technical guide provides an in-depth analysis of geranyl valerate, a significant
monoterpene ester utilized in the flavor and fragrance industries. This document, intended for
researchers, scientists, and professionals in drug development, will elucidate the chemical
structure and systematically derive the International Union of Pure and Applied Chemistry
(IUPAC) name for this compound.

Executive Summary

Geranyl valerate is an organic compound classified as a fatty alcohol ester, recognized for its
characteristic fruity and floral aroma.[1][2] Its chemical identity is defined by the esterification of
geraniol, a monoterpenoid alcohol, with valeric acid (pentanoic acid). A thorough understanding
of its precise chemical structure, including its stereochemistry, is paramount for its synthesis,
analysis, and application in various scientific and industrial fields. This guide will deconstruct
the molecule to clarify its structural components and the corresponding IUPAC nomenclature.

Chemical Structure and Molecular Formula
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Geranyl valerate possesses the molecular formula C15H2602.[3][4] The molecule is
composed of two primary functional groups: a ten-carbon acyclic monoterpene unit derived
from geraniol and a five-carbon valerate (or pentanoate) group, linked by an ester bond.

The structural backbone is the 3,7-dimethylocta-2,6-dienyl group, which contains two double
bonds. The stereochemistry of the double bond at the C2 position is crucial and exists
predominantly as the trans or (E) isomer, a detail explicitly addressed in its formal IUPAC
name.[3][5]

Below is a two-dimensional representation of the chemical structure of geranyl valerate.
Chemical Structure of Geranyl Valerate

Caption: 2D structure of (2E)-3,7-dimethylocta-2,6-dienyl pentanoate.

IUPAC Nomenclature Deconstruction

The formal IUPAC name for geranyl valerate is [(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate.
[3] This name is derived by systematically identifying and numbering the parent chains of both
the alcohol and carboxylic acid components that form the ester.

The Alcohol Moiety: (2E)-3,7-dimethylocta-2,6-dien-1-ol
(Geraniol)

o Parent Chain Identification: The longest carbon chain containing the hydroxyl group (-OH)
and the maximum number of double bonds is an eight-carbon chain, hence the root name
"octa".

e Functional Group Suffix: As it is an alcohol, the suffix "-ol" is used.

o Unsaturation: There are two double bonds located at the second and sixth carbon atoms,
indicated by "2,6-diene".

e Numbering: The chain is numbered from the end that gives the hydroxyl group the lowest
possible locant. Therefore, the carbon attached to the oxygen is C1.
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e Substituents: Two methyl groups are present as substituents at the third and seventh carbon
atoms, leading to the prefix "3,7-dimethyl".

o Stereochemistry: The double bond between C2 and C3 has the higher priority groups on
opposite sides, which is designated as (E) (from the German entgegen, meaning opposite).

» Assembling the Name: Combining these elements gives the systematic name for geraniol:
(2E)-3,7-dimethylocta-2,6-dien-1-ol. When this alcohol forms an ester, it is referred to as the
(2E)-3,7-dimethylocta-2,6-dienyl group.

The Carboxylic Acid Moiety: Pentanoic Acid

o Parent Chain Identification: The carboxylic acid component has a five-carbon chain, giving
the root name "pentan”.

o Functional Group Suffix: The suffix for a carboxylic acid is "-oic acid".

o Assembling the Name: The systematic name is pentanoic acid. When it forms an ester, the "-
oic acid" suffix is changed to "-oate", resulting in pentanoate.

Assembling the Ester Name

In naming esters, the alcohol group is named first as an alkyl substituent, followed by the
carboxylate group. Therefore, the components are combined to form the final IUPAC name:
[(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate.[3]

Physicochemical Properties

A summary of key physicochemical properties for geranyl valerate is provided in the table
below for easy reference.
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Property Value Source
Molecular Formula C15H2602 PubChem][3]
Molecular Weight 238.37 g/mol PubChem][3]
CAS Number 10402-47-8 PubChem|[3]
Appearance Colorless liquid JECFA[3]
Odor Fruity, pineapple aroma JECFA[2][3]
Density 0.887-0.900 g/cm3 JECFA[3]
Refractive Index 1.465-1.471 JECFA[3]
Boiling Point (est.) 281°C Scent.vn[6]
Water Solubility Practically insoluble JECFA[3]

Synthesis and Applications
General Synthesis Protocol

Geranyl valerate is typically synthesized through the direct esterification of geraniol with
valeric acid. A common laboratory and industrial method is the Fischer-Speier esterification.

Experimental Protocol: Fischer-Speier Esterification of Geraniol

» Reactant Preparation: Equimolar amounts of geraniol and valeric acid are added to a round-
bottom flask.

» Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid (H2SOa) or p-
toluenesulfonic acid, is introduced to the mixture.

o Reaction Setup: The flask is fitted with a Dean-Stark apparatus and a reflux condenser to
facilitate the removal of water, which is a byproduct of the reaction. This removal shifts the
equilibrium towards the formation of the ester, thereby increasing the yield.

e Heating: The reaction mixture is heated to reflux in a suitable solvent (e.g., toluene) that
forms an azeotrope with water.
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e Monitoring: The reaction progress is monitored by observing the amount of water collected in
the Dean-Stark trap.

o Workup: Upon completion, the reaction mixture is cooled. The catalyst is neutralized with a
weak base (e.g., sodium bicarbonate solution).

 Purification: The organic layer is separated, washed, dried, and the final product is purified,
typically by vacuum distillation, to yield pure geranyl valerate.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of geranyl valerate via Fischer esterification.

Key Applications

Geranyl valerate is primarily used as a flavoring and fragrance agent.[2][3] Its pleasant fruity
and floral notes make it a valuable component in:

o Fragrances: Incorporated into perfumes, soaps, detergents, and other personal care
products.[6]

e Food and Beverages: Used to enhance citrus, peach, and pineapple flavor profiles in
confectionery, dairy products, and beverages.[6]
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Conclusion

The chemical identity of geranyl valerate is unequivocally established by its structure and
systematic IUPAC name, [(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate. This name precisely
describes its ester functionality, the specific isomeric form of its terpenoid backbone, and the
length of its carboxylate chain. A clear understanding of this nomenclature and the underlying
molecular structure is fundamental for scientists engaged in its synthesis, analysis, and
application in the development of new products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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